Cas no 108478-27-9 ((2-hydroxy-4-methylphenyl)-(4-methoxyphenyl)methanone)

• Product Name: (2-hydroxy-4-methylphenyl)-(4-methoxyphenyl)methanone
• CAS No: 108478-27-9
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 1185836
• PubChem ID: 58819480
• Update Time: 2025-04-20

(2-hydroxy-4-methylphenyl)-(4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-hydroxy-4-methylphenyl)-(4-methoxyphenyl)methanone
• Methanone, (2-hydroxy-4-methylphenyl)(4-methoxyphenyl)-
• ACMC-20mbjn
• SureCN9002491
• CTK0G2712
• 2-hydroxy-4'-methoxy-4-methylbenzophenone
• 2-Hydroxy-4'-methoxy-4-methyl-benzophenon
• AGN-PC-0CLGUI
• 2-hydroxy-4'-methoxy-4-methyl-benzophenone
• Methanone, (2-hydroxy-4-methylphenyl)(4-methoxyphenyl)-; ACMC-20mbjn; SureCN9002491; CTK0G2712; 2-hydroxy-4'-methoxy-4-methylbenzophenone; 2-Hydroxy-4'-methoxy-4-methyl-benzophenon; AGN-PC-0CLGUI; 2-hydroxy-4'-methoxy-4-methyl-benzophenone;
• 108478-27-9
• SCHEMBL9002491
• DTXSID60730336
• (2-Hydroxy-4-methylphenyl)(4-methoxyphenyl)methanone

• Inchi： 1S/C15H14O3/c1-10-3-8-13(14(16)9-10)15(17)11-4-6-12(18-2)7-5-11/h3-9,16H,1-2H3
• InChI Key： ZOZSCTGNLGEROS-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 2.94020